3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide

• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C16H24N2O4/c1-20-13-10-12(11-14(21-2)15(13)22-3)16(19)17-6-9-18-7-4-5-8-18/h10-11H,4-9H2,1-3H3,(H,17,19)
• InChI Key: PKBVRCYCEXZQOA-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCN2CCCC2

Description

3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide, also known as TMEB, is a synthetic compound that has been extensively studied for its potential use in scientific research. TMEB is a member of the benzamide class of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide is not fully understood but it is believed to act as a dopamine receptor agonist. 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been shown to have a high affinity for dopamine receptors and has been shown to increase dopamine release in the brain. This increase in dopamine release may be responsible for the biochemical and physiological effects of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide.
Biochemical and Physiological Effects:
3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been shown to have a variety of biochemical and physiological effects. In animal studies, 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been shown to increase locomotor activity and induce hyperthermia. It has also been shown to increase dopamine release in the brain and to have anxiolytic effects. 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide is its well-established synthesis method. 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has also been extensively studied in animal models and has been shown to have a variety of biochemical and physiological effects. However, there are also limitations to the use of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide in lab experiments. 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide is a synthetic compound and may not accurately reflect the effects of naturally occurring compounds. Additionally, the effects of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide may vary depending on the study design and the animal model used.

Future Directions

There are numerous future directions for research on 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide. One area of research is the potential use of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide in the treatment of Parkinson's disease and other neurological disorders. Another area of research is the role of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide in the regulation of dopamine receptors in the brain. Additionally, 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide could be used as a tool for studying the role of dopamine receptors in other physiological processes.

Synthesis Methods

3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide is synthesized through a multi-step process, starting with the reaction of 3,4,5-trimethoxybenzaldehyde with 2-bromoethylamine hydrobromide in the presence of sodium carbonate. The resulting intermediate is then reacted with pyrrolidine in the presence of sodium hydride to yield 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide. The synthesis of 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been well-established and has been used in numerous studies.

Scientific Research Applications

3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research has been in the field of neuroscience. 3,4,5-trimethoxy-N-[2-(1-pyrrolidinyl)ethyl]benzamide has been shown to have potential as a tool for studying the role of dopamine receptors in the brain. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.